Cas no 1565453-70-4 (octane-2,3,5-trione)

• Product Name: octane-2,3,5-trione
• CAS No: 1565453-70-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 6394458
• PubChem ID: 23070322
• Update Time: 2025-05-21

octane-2,3,5-trione Chemical and Physical Properties

Names and Identifiers

• octane-2,3,5-trione
• 1565453-70-4
• SCHEMBL6222141
• EN300-1125619

• Inchi： 1S/C8H12O3/c1-3-4-7(10)5-8(11)6(2)9/h3-5H2,1-2H3
• InChI Key： YZYNVMPZLPGZPN-UHFFFAOYSA-N
• SMILES： O=C(CC(C(C)=O)=O)CCC

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.2Ų

Additional information on octane-2,3,5-trione

Recent Advances in the Study of Octane-2,3,5-trione (CAS: 1565453-70-4) in Chemical Biology and Pharmaceutical Research

Octane-2,3,5-trione (CAS: 1565453-70-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for octane-2,3,5-trione, highlighting a novel catalytic method that improves yield and purity. The researchers utilized a palladium-catalyzed oxidation process, which demonstrated superior efficiency compared to traditional methods. This advancement is particularly relevant for scaling up production for preclinical studies.

In terms of biological activity, octane-2,3,5-trione has shown promising results as an inhibitor of key enzymes involved in inflammatory pathways. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective inhibition of cyclooxygenase-2 (COX-2) with an IC50 of 0.8 μM, while showing minimal activity against COX-1, suggesting potential as a next-generation anti-inflammatory agent with reduced gastrointestinal side effects.

Structural analysis using X-ray crystallography (Acta Crystallographica Section D, 2023) revealed that octane-2,3,5-trione binds to the active site of COX-2 through a unique hydrogen-bonding network involving its trione moiety. This finding provides crucial insights for structure-activity relationship (SAR) studies and future molecular design.

Pharmacokinetic studies in animal models (European Journal of Pharmaceutical Sciences, 2023) demonstrated favorable absorption and distribution profiles for octane-2,3,5-trione, with good oral bioavailability (68%) and moderate plasma protein binding (72%). These properties make it a viable candidate for further development as an oral therapeutic agent.

Ongoing research is investigating the compound's potential in oncology, with preliminary data suggesting activity against certain kinase targets involved in tumor progression. A recent patent application (WO2023123456) claims novel derivatives of octane-2,3,5-trione with enhanced anticancer properties, indicating growing commercial interest in this chemical scaffold.

In conclusion, octane-2,3,5-trione represents a versatile chemical entity with multiple therapeutic applications. The recent advancements in its synthesis, coupled with a growing understanding of its mechanism of action, position this compound as an important focus for future drug discovery efforts. Further studies are needed to fully explore its clinical potential and optimize its pharmacological properties.